Cas no 1428372-80-8 (N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide)

• Product Name: N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide
• CAS No: 1428372-80-8
• MF: C₁₄H₁₂N₆OS
• MW: 312.349679946899
• CID: 5819098
• PubChem ID: 71805369
• Update Time: 2025-06-09

N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(6-pyrazol-1-ylpyrimidin-4-yl)-2-pyridin-4-ylsulfanylacetamide
• N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide
• AKOS024557796
• 1428372-80-8
• F6430-0307
• VU0548959-1
• N-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-2-(pyridin-4-ylthio)acetamide

• Inchi： 1S/C14H12N6OS/c21-14(9-22-11-2-5-15-6-3-11)19-12-8-13(17-10-16-12)20-7-1-4-18-20/h1-8,10H,9H2,(H,16,17,19,21)
• InChI Key： ZRVDEJRODVSMNA-UHFFFAOYSA-N
• SMILES： C(NC1=CC(N2C=CC=N2)=NC=N1)(=O)CSC1=CC=NC=C1

Computed Properties

• Exact Mass: 312.07933020g/mol
• Monoisotopic Mass: 312.07933020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 111Ų

Additional information on N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide

Recent Advances in the Study of N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide (CAS: 1428372-80-8)

In recent years, the compound N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide (CAS: 1428372-80-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrimidine-pyrazole core and pyridinylsulfanylacetamide side chain, has shown promising potential as a modulator of various biological targets. The following research brief synthesizes the latest findings on this compound, highlighting its synthesis, mechanism of action, and therapeutic applications.

The synthesis of N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide involves a multi-step process that begins with the functionalization of pyrimidine derivatives. Recent studies have optimized this synthetic route to improve yield and purity, which is critical for its application in drug discovery. The compound's structure-activity relationship (SAR) has been extensively studied, revealing that the pyrazole and pyridine moieties are essential for its binding affinity to target proteins.

One of the most notable findings is the compound's role as a potent inhibitor of protein kinases, particularly those involved in inflammatory and oncogenic pathways. In vitro assays have demonstrated its ability to selectively inhibit kinases such as JAK2 and EGFR, with IC50 values in the nanomolar range. This specificity makes it a valuable candidate for the development of targeted therapies for cancers and autoimmune diseases.

Further investigations into the pharmacokinetic properties of N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide have shown favorable absorption and distribution profiles in preclinical models. Its metabolic stability and low toxicity in animal studies suggest that it could be a viable lead compound for further clinical development. However, challenges such as solubility and bioavailability remain to be addressed in subsequent research phases.

In addition to its kinase inhibitory activity, recent studies have explored its potential as an allosteric modulator of G-protein-coupled receptors (GPCRs). Preliminary data indicate that the compound can modulate receptor signaling pathways, opening new avenues for its use in neurological and metabolic disorders. These findings underscore the versatility of this molecule in targeting diverse biological systems.

In conclusion, N-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]-2-(pyridin-4-ylsulfanyl)acetamide (CAS: 1428372-80-8) represents a promising scaffold for the development of novel therapeutics. Its dual functionality as a kinase inhibitor and GPCR modulator highlights its broad applicability in drug discovery. Future research should focus on optimizing its physicochemical properties and evaluating its efficacy in clinical trials to fully realize its therapeutic potential.